N-(2-chlorobenzyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C25H23ClN4O2S/c26-20-11-5-4-9-17(20)13-27-23(31)18-10-6-12-30(14-18)25-28-21-19(16-7-2-1-3-8-16)15-33-22(21)24(32)29-25/h1-5,7-9,11,15,18H,6,10,12-14H2,(H,27,31)(H,28,29,32)
• InChI Key: KBDPVFPNFSPEOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=C(C(=O)N2)SC=C3C4=CC=CC=C4)C(=O)NCC5=CC=CC=C5Cl
• Molecular Formula: C25H23ClN4O2S
• Molecular Weight: 479.0 g/mol

Description

N-(2-chlorobenzyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H23ClN4O2S and its molecular weight is 479. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

The chemical compound is part of a broader category of compounds involving thienopyrimidin derivatives. Researchers have synthesized various derivatives under this category to explore their biological activities and potential applications in medicinal chemistry. For instance, studies have involved the synthesis of tetrahydrobenzothienopyrimidine derivatives using microwave irradiation, aiming to create compounds with potential pharmacological activities (A. A. Abdalha et al., 2011). Another study synthesized novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, evaluating their anti-angiogenic and DNA cleavage activities, indicating their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Vinaya Kambappa et al., 2017).

Potential Biological Activities

The research on thienopyrimidin derivatives extends to evaluating their potential biological activities, including antimicrobial, anti-inflammatory, analgesic, and anti-angiogenic properties. For example, a study focusing on the synthesis of new pyridothienopyrimidines and pyridothienotriazines explored their antimicrobial activities (A. Abdel-rahman et al., 2002). Another research investigated the anti-inflammatory and analgesic agents derived from visnaginone and khellinone, highlighting the potential of these derivatives in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).